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Compound of Interest

Compound Name: Palmitic acid-13C

Cat. No.: B1602399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for

Palmitic acid-¹³C, a stable isotope-labeled fatty acid crucial for metabolic research and drug

development. Adherence to these guidelines is essential to ensure a safe laboratory

environment and maintain the integrity of experimental data.

Hazard Identification and Classification
Palmitic acid-¹³C is a non-radioactive, stable isotope-labeled compound. While it does not pose

a radiological hazard, it shares the same chemical properties as its unlabeled counterpart,

palmitic acid. The primary hazards are associated with its physical form (solid powder) and its

potential to cause irritation.

GHS Classification:

Skin Irritation: Category 2[1][2]

Eye Irritation: Category 2A[1][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

[2]

Hazard Statements:
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H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][2]

Quantitative Safety Data
The following table summarizes the available quantitative data for palmitic acid. It is important

to note that specific toxicological data for the ¹³C-labeled form is limited; therefore, data for

unlabeled palmitic acid should be used as a conservative reference.

Parameter Value Species Reference

Oral LD50 > 5,000 mg/kg Rat [4][5]

Oral LD50 > 10,000 mg/kg Rat [6]

Skin LD50 > 2,000 mg/kg Rabbit [7][8]

Aquatic Toxicity

(LC50)
150 mg/L, 96 hours Fish [7][8]

Flash Point 206 °C / 402.8 °F [9][10]

Melting Point
59 - 63 °C / 138.2 -

145.4 °F
[9][10]

Boiling Point 351.5 °C / 664.7 °F [9][10]

Permissible Exposure Limits (PELs) for Palmitic acid-¹³C have not been established. General

laboratory hygiene and engineering controls should be implemented to minimize exposure.

Experimental Protocols
General Handling and Storage of Stable Isotope-Labeled
Compounds
This protocol outlines the standard procedure for handling solid stable isotope-labeled

compounds like Palmitic acid-¹³C.
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Materials:

Palmitic acid-¹³C (solid)

Appropriate solvent (e.g., ethanol, DMSO)

Analytical balance

Spatula

Weighing paper or boat

Vortex mixer or sonicator

Fume hood

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Procedure:

Preparation: Before handling the compound, ensure the workspace within the fume hood is

clean and uncluttered. Assemble all necessary materials.

Personal Protective Equipment: Don appropriate PPE, including a lab coat, safety glasses

with side shields, and nitrile gloves.

Weighing: Tare the analytical balance with a clean weighing paper or boat. Carefully use a

clean spatula to transfer the desired amount of Palmitic acid-¹³C to the weighing vessel.

Avoid creating dust.

Dissolution: Transfer the weighed solid to a suitable vial. Add the desired solvent and cap the

vial securely.

Solubilization: Mix the solution using a vortex mixer or sonicator until the solid is completely

dissolved.

Storage: Store the stock solution in a tightly sealed container, protected from light. For long-

term storage, refer to the manufacturer's recommendations, which may include storage at
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-20°C or -80°C.[11]

Cleanup: Clean the spatula and work area thoroughly. Dispose of any contaminated

materials according to institutional guidelines.

Spill Response Protocol for Solid Chemicals
This protocol provides a general procedure for managing a minor spill of a powdered chemical

like Palmitic acid-¹³C.

Materials:

Spill kit containing:

Absorbent pads or powder (e.g., vermiculite, sand)

Two pairs of disposable gloves

Safety goggles

Dustpan and brush

Sealable plastic bags for waste disposal

Mild detergent and water

Procedure:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Assess the Spill: Determine the extent of the spill. For large spills or if you are unsure how to

proceed, evacuate the area and contact your institution's Environmental Health and Safety

(EHS) office.

Don PPE: Put on safety goggles and two pairs of disposable gloves.

Containment: If the powder is spreading, use absorbent materials to create a dike around the

spill.
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Cleanup:

Gently sweep the spilled powder into a dustpan. Avoid creating airborne dust.

Alternatively, cover the spill with a damp paper towel to prevent dust from becoming

airborne and then carefully wipe it up.

Disposal: Place the collected powder and any contaminated materials (gloves, paper towels,

etc.) into a sealable plastic bag. Label the bag clearly as "Hazardous Waste" with the

chemical name.

Decontamination: Clean the spill area with a mild detergent and water.

Final Disposal: Dispose of the waste bag according to your institution's hazardous waste

disposal procedures.

Report: Report the incident to your supervisor or EHS office as required by your institution.

Visualizations
General Workflow for Handling Stable Isotope-Labeled
Compounds```dot
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Caption: A simplified diagram illustrating key pathways in palmitic acid-induced cellular toxicity.

Conclusion
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While Palmitic acid-¹³C is a valuable tool in scientific research, it is imperative that it is handled

with care, following established safety protocols. This guide provides a foundation for the safe

use of this compound. Researchers should always consult the specific Safety Data Sheet

provided by the manufacturer and adhere to their institution's safety policies. By integrating

these practices, scientists can minimize risks and ensure the continued safe and effective use

of stable isotope-labeled compounds in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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